Cas no 1142210-23-8 (2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid)
2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid
- 2-(1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl)propanoic acid
- 2-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]propanoic acid
- 1142210-23-8
- AKOS005172111
- 4-Piperidineacetic acid, 1-[(5-bromo-2-thienyl)sulfonyl]-I+/--methyl-
- 2-{1-[(5-bromothiophen-2-yl)sulfonyl]piperidin-4-yl}propanoic acid
- 2-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)propanoic acid
- ALBB-009625
- DTXSID401165778
- 4-piperidineacetic acid, 1-[(5-bromo-2-thienyl)sulfonyl]-alpha-methyl-
- 2-[1-(5-bromothiophen-2-ylsulfonyl)piperidin-4-yl]propanoic acid
- 2-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)propanoicacid
- MFCD12028298
- LS-03194
- STK505954
- H25270
- 2-[1-[(5-BROMO-2-THIENYL)SULFONYL]PIPERIDIN-4-YL]PROPANOIC ACID
- 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid
-
- MDL: MFCD12028298
- Inchi: 1S/C12H16BrNO4S2/c1-8(12(15)16)9-4-6-14(7-5-9)20(17,18)11-3-2-10(13)19-11/h2-3,8-9H,4-7H2,1H3,(H,15,16)
- InChI Key: KRPGETIDKNWVIE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(S1)S(N1CCC(C(C(=O)O)C)CC1)(=O)=O
Computed Properties
- Exact Mass: 380.97041g/mol
- Monoisotopic Mass: 380.97041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 111Ų
2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB407294-500 mg |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid |
1142210-23-8 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407294-1 g |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid |
1142210-23-8 | 1g |
€322.50 | 2023-06-17 | ||
| abcr | AB407294-5 g |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid |
1142210-23-8 | 5g |
€907.00 | 2023-06-17 | ||
| Chemenu | CM486384-1g |
2-(1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)propanoic acid |
1142210-23-8 | 97% | 1g |
$264 | 2023-01-19 | |
| TRC | B023695-250mg |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic Acid |
1142210-23-8 | 250mg |
$ 275.00 | 2022-06-07 | ||
| TRC | B023695-500mg |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic Acid |
1142210-23-8 | 500mg |
$ 450.00 | 2022-06-07 | ||
| TRC | B023695-1000mg |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic Acid |
1142210-23-8 | 1g |
$ 720.00 | 2022-06-07 | ||
| abcr | AB407294-500mg |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid; . |
1142210-23-8 | 500mg |
€269.00 | 2025-02-13 | ||
| abcr | AB407294-1g |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid; . |
1142210-23-8 | 1g |
€317.00 | 2025-02-13 | ||
| abcr | AB407294-5g |
2-{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}propanoic acid; . |
1142210-23-8 | 5g |
€877.00 | 2025-02-13 |
2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid
2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid (CAS 1142210-23-8): A Comprehensive Overview
2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid (CAS 1142210-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonylpiperidine and thienyl structural motifs, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to pharmacologically active compounds.
The molecular structure of 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid features a piperidine ring substituted with a sulfonyl group and a 5-bromo-2-thienyl moiety. This combination of functional groups contributes to its versatility in chemical reactions, making it a sought-after building block in medicinal chemistry. The presence of the propanoic acid moiety further enhances its utility in creating derivatives with improved solubility and bioavailability.
Recent studies highlight the growing demand for sulfonylpiperidine derivatives in the development of enzyme inhibitors and receptor modulators. The 5-bromo-2-thienyl group, in particular, is known to enhance binding affinity in certain biological targets, which explains the compound's relevance in modern drug design. Researchers are exploring its potential in addressing unmet medical needs, aligning with current trends in personalized medicine and targeted therapies.
From a synthetic chemistry perspective, 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid offers several advantages. Its well-defined reactivity profile allows for efficient modifications, enabling the creation of diverse molecular libraries. This characteristic is especially valuable in high-throughput screening campaigns, where rapid access to structurally varied compounds is essential. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.
The pharmaceutical industry has shown increasing interest in piperidine-based compounds like 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid, particularly in the context of central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its modifiable structure, positions it as a promising candidate for neurological disorder research. This aligns with current healthcare priorities focusing on neurodegenerative diseases and mental health conditions.
Quality control and analytical characterization of 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid are critical aspects of its application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's use in sensitive biological assays and preclinical studies.
In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for producing 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid. Efforts focus on reducing organic solvent usage, minimizing waste generation, and improving atom economy. These developments respond to the growing demand for environmentally friendly chemical processes in the pharmaceutical sector.
The commercial availability of 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid (CAS 1142210-23-8) through specialized chemical suppliers has facilitated its adoption in various research programs. Pricing and supply chain considerations remain important factors for researchers, especially those working in academic settings with limited budgets. The compound's growing popularity has led to increased production scale-up efforts to meet rising demand.
Looking ahead, the scientific community anticipates expanded applications for 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features make it particularly suitable for these innovative therapeutic approaches, which represent cutting-edge directions in drug discovery. Continued research will likely uncover additional utilities for this versatile compound.
For researchers considering working with 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid, proper handling and storage recommendations should be followed to maintain compound integrity. While not classified as hazardous under standard conditions, appropriate laboratory practices should be observed to ensure safety and preserve material quality. Documentation and literature references should be carefully reviewed before experimental work begins.
The patent landscape surrounding piperidine-sulfonyl-thiophene derivatives continues to evolve, with several applications mentioning structural analogs of 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid. Intellectual property considerations are becoming increasingly important in this space, reflecting the compound's potential commercial value. Researchers are advised to conduct thorough patent searches before developing new applications.
Analytical method development for 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid remains an active area of investigation, particularly for quantification in complex matrices. Recent advances in mass spectrometry and chromatography techniques have improved detection limits and selectivity, enabling more precise measurements in biological samples. These methodological improvements support the compound's use in pharmacokinetic studies.
In conclusion, 2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid (CAS 1142210-23-8) represents a valuable tool for medicinal chemists and pharmaceutical researchers. Its unique structural features, combined with growing applications in drug discovery, ensure its continued relevance in scientific investigations. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its position as an important compound in chemical and pharmaceutical sciences.
1142210-23-8 (2-{1-(5-Bromo-2-thienyl)sulfonylpiperidin-4-yl}propanoic Acid) Related Products
- 1261235-71-5((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-3-yl)methanamine hydrochloride)
- 1421028-11-6((R)-1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-3-ol)
- 1136408-66-6((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-3-yl)methanol)
- 81597-71-9(1-(5-bromo-2-thienylsulfonyl)piperidine)
- 1247828-09-6((1-((5-Bromothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)methanol)
- 1261234-78-9((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)methanamine hydrochloride)
- 327971-19-7(1-(thiophene-2-sulfonyl)piperidine-4-carboxylic acid)
- 329909-94-6(1-(thiophene-2-sulfonyl)piperidine-3-carboxylic acid)
- 1420799-82-1((1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)methanol)
- 1179181-73-7((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-4-yl)methanol)